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Compound of Interest

Compound Name: stilbostemin N

Cat. No.: B049899

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Stilbostemin N, a dihydrostilbene isolated from the roots of Stemona tuberosa. The document
details its structural elucidation through Nuclear Magnetic Resonance (NMR) spectroscopy and
provides insights into its potential biological activities. This guide is intended to serve as a core
resource for researchers and professionals in the fields of natural product chemistry,
pharmacology, and drug development.

Chemical Structure and Properties

Stilbostemin N is a dihydrostilbene derivative with the chemical name 3-methoxy-5-[2-(2-
methoxyphenyl)ethyl]phenol. Its molecular formula is C16H180s3, and it has a molecular weight
of 258.32 g/mol . The structure of Stilbostemin N was elucidated through extensive
spectroscopic analysis, primarily 1D and 2D NMR, and mass spectrometry.

Key Properties of Stilbostemin N:
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Property Value

CAS Number 1000676-45-8

Molecular Formula C16H1803

Molecular Weight 258.32 g/mol

Chemical Name 3-methoxy-5-[2-(2-methoxyphenyl)ethyl]phenol

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone.[1]

Spectroscopic Data

The structural characterization of Stilbostemin N relies heavily on NMR spectroscopy. The
following tables summarize the *H and 13C NMR data as reported in the primary literature.

'H and **C NMR Spectroscopic Data

The following data was reported for Stilbostemin N, isolated from Stemona tuberosa.

Table 1: *H and 3C NMR Data for Stilbostemin N
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Position 13C (ppm) 'H (ppm, J in Hz)
1 134.1

2 114.7 6.24 (t, J=2.2)
3 160.0

4 107.5 6.18 (t, J=2.2)
5 158.9

6 100.1 6.18 (t, J=2.2)
7 38.3 2.78 (m)

8 32.2 2.78 (m)

1 129.2

2' 158.0

3 111.4 6.82 (d, J=8.2)
4 127.8 7.12 (t, J=7.8)
5" 120.9 6.86 (t, J=7.4)
6' 127.8 7.12 (d, J=7.5)
3-OCHs 55.2 3.70 (s)
2'-OCHs 55.4 3.82 (s)

Data extracted from Lin, L.-G., et al. (2008). Antibacterial stilbenoids from the roots of Stemona
tuberosa. Phytochemistry, 69(2), 457-463.

Experimental Protocols

The isolation and characterization of Stilbostemin N involved a series of chromatographic and
spectroscopic techniques.

Isolation and Purification
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The roots of Stemona tuberosa were extracted and subjected to repeated column
chromatography on silica gel and Sephadex LH-20 to yield a series of dihydrostilbenes,
including Stilbostemin N. The final purification was likely achieved using preparative High-
Performance Liquid Chromatography (HPLC).

NMR Spectroscopy

NMR spectra were recorded on a Bruker AV-600 spectrometer. Chemical shifts (&) are reported
in parts per million (ppm) and are referenced to the solvent signals. Coupling constants (J) are
given in Hertz (Hz).

Biological Activity and Signaling Pathways

Stilbenoids, the class of compounds to which Stilbostemin N belongs, are known for a wide
range of biological activities.

Antibacterial Activity

Stilbostemin N has been reported to exhibit moderate antibacterial activities.[1]
Dihydrostilbenes isolated from Stemona tuberosa have shown activity against various bacteria.
The precise mechanism of action for Stilbostemin N has not been fully elucidated, but for
stilbenoids in general, proposed antibacterial mechanisms include the disruption of bacterial
cell membranes, inhibition of essential enzymes, and interference with bacterial DNA.

Potential Signhaling Pathways

While specific signaling pathways for Stilbostemin N have not been detailed, stilbenes are
known to modulate several key cellular signaling pathways. Further research is required to
determine the specific molecular targets and pathways affected by Stilbostemin N.

Below is a generalized workflow for investigating the antibacterial mechanism of a natural
product like Stilbostemin N.
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General Workflow for Investigating Antibacterial Mechanisms
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Caption: Workflow for elucidating the antibacterial mechanism of Stilbostemin N.

Conclusion

Stilbostemin N represents an interesting dihydrostilbene with documented spectroscopic
properties and potential antibacterial activity. This guide provides the foundational data
necessary for further research into its pharmacological properties and potential therapeutic
applications. The detailed NMR data serves as a crucial reference for the identification and
guantification of this compound in various matrices. Future studies should focus on elucidating
its specific mechanism of action and exploring its effects on relevant cellular signaling
pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hplc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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